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Compound of Interest

Compound Name: 2-(2-Chlorophenyl)ethanamidine

Cat. No.: B1354646 Get Quote

Technical Dossier: 2-Chlorobenzene-1-
carboximidamide
An In-depth Examination of its Molecular Characteristics

For Researchers, Scientists, and Drug Development Professionals

This technical document provides a concise overview of the molecular structure and weight of

2-chlorobenzene-1-carboximidamide. It is important to note that the queried term, "2-

chlorobenzeneethanimidamide," is likely a misnomer for the formally recognized compound, 2-

chlorobenzene-1-carboximidamide, which is the focus of this guide. While in-depth

experimental protocols and specific biological signaling pathways for this molecule are not

readily available in published scientific literature, this guide furnishes the foundational

molecular data.

Molecular Data Summary
The fundamental quantitative data for 2-chlorobenzene-1-carboximidamide is presented below.

This information is crucial for a variety of research and development applications, from

analytical characterization to computational modeling.
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Property Value

Molecular Formula C₇H₇ClN₂

Molecular Weight 154.60 g/mol

IUPAC Name 2-chlorobenzenecarboximidamide

CAS Number 45743-05-3

Molecular Structure
The two-dimensional chemical structure of 2-chlorobenzene-1-carboximidamide is depicted in

the following diagram. This visualization illustrates the arrangement of atoms and bonds, which

is fundamental to understanding the molecule's chemical properties and potential interactions.

2D structure of 2-chlorobenzene-1-carboximidamide.

Experimental Protocols and Signaling Pathways
A comprehensive search of scientific databases and literature did not yield specific, detailed

experimental protocols for the synthesis of 2-chlorobenzene-1-carboximidamide. While general

methods for the synthesis of related benzamidine and benzimidazole compounds exist, a

validated, step-by-step protocol for this particular molecule is not publicly available.

Furthermore, there is no available information detailing any specific biological signaling

pathways in which 2-chlorobenzene-1-carboximidamide may be involved. Research into the

biological activity and mechanism of action of this compound appears to be limited.

Conclusion
This technical guide provides the core molecular information for 2-chlorobenzene-1-

carboximidamide, including its molecular weight and structure. For professionals in research

and drug development, this foundational data is a critical starting point. However, the lack of

detailed, publicly available experimental protocols and biological pathway information indicates

that this compound is a relatively understudied area, potentially offering opportunities for novel

research.
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To cite this document: BenchChem. [2-chlorobenzeneethanimidamide molecular structure
and weight]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1354646#2-chlorobenzeneethanimidamide-
molecular-structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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